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Compound of Interest

Compound Name: Mordant Green 4

Cat. No.: B576755 Get Quote

Spectral Comparison Guide: Fast Green FCF
To our valued researchers, scientists, and drug development professionals,

This guide was intended to provide a comprehensive spectral comparison between C.I. 10005

and Fast Green FCF. However, extensive searches for a compound registered under the

Colour Index (C.I.) number 10005 did not yield any identifiable dye or pigment. It is possible

that this is an incorrect or outdated identifier. As a result, a direct spectral comparison is not

feasible at this time.

We are providing the detailed spectral and application data for the well-documented dye, Fast

Green FCF, which may still be of significant value to your research. We recommend verifying

the C.I. number of the intended comparison compound.

Fast Green FCF: A Detailed Profile
Fast Green FCF, also known by names such as FD&C Green No. 3 and C.I. 42053, is a

turquoise triarylmethane food dye.[1] It is widely used in various scientific applications due to its

staining properties.
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Property Value

C.I. Name Food Green 3

C.I. Number 42053

CAS Number 2353-45-9

Molecular Formula C37H34N2Na2O10S3

Molecular Weight 808.85 g/mol [2][3]

Appearance
Dark green powder or granules with a metallic

lustre[2]

Solubility Very soluble in water; soluble in ethanol[2]

Spectral Properties
Fast Green FCF exhibits a characteristic absorption maximum in the visible spectrum, making it

suitable for various colorimetric and staining applications.

Spectral Parameter Wavelength (nm)

Absorption Maximum (λmax) 622 - 628[2][4][5]

When bound to proteins, Fast Green FCF can fluoresce in the near-infrared region, with an

absorption maximum around 624 nm.[6]

Experimental Protocols
A standardized experimental protocol for determining the spectral properties of dyes like Fast

Green FCF is crucial for reproducible results. Below is a general methodology for obtaining the

absorption spectrum.

Protocol: Spectrophotometric Analysis of Fast Green
FCF
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Objective: To determine the absorption maximum (λmax) of Fast Green FCF in an aqueous

solution.

Materials:

Fast Green FCF powder

Distilled or deionized water

Spectrophotometer (UV-Vis)

Cuvettes (quartz or polystyrene)

Volumetric flasks and pipettes

Analytical balance

Procedure:

Stock Solution Preparation:

Accurately weigh a small amount of Fast Green FCF powder (e.g., 10 mg).

Dissolve the powder in a known volume of distilled water (e.g., 100 mL) in a volumetric

flask to prepare a stock solution. The concentration should be calculated precisely.

Working Solution Preparation:

Prepare a series of dilutions from the stock solution to obtain a working concentration that

gives an absorbance reading within the linear range of the spectrophotometer (typically

0.1 - 1.0 AU). A common concentration for spectral analysis is in the micromolar range.

Spectrophotometer Setup:

Turn on the spectrophotometer and allow it to warm up as per the manufacturer's

instructions.

Set the wavelength range for scanning (e.g., 400 nm to 800 nm for visible dyes).
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Use a cuvette filled with the solvent (distilled water) as a blank to zero the instrument.

Measurement:

Rinse a clean cuvette with the Fast Green FCF working solution and then fill it.

Place the sample cuvette in the spectrophotometer.

Initiate the spectral scan.

The resulting spectrum will show the absorbance of the dye at different wavelengths. The

peak of this spectrum corresponds to the absorption maximum (λmax).

Data Analysis:

Identify the wavelength at which the highest absorbance is recorded. This is the λmax.

The absorbance value at λmax can be used with the Beer-Lambert law (A = εbc) to

determine the molar absorptivity (extinction coefficient) if the concentration and path length

are known.

Applications in Research
Fast Green FCF is a versatile dye with numerous applications in biological and chemical

research:

Histology: It is used as a counterstain in various staining protocols, such as the Masson's

trichrome stain, where it colors collagen and other connective tissues. It is often preferred

over Light Green SF yellowish because its color is more brilliant and less prone to fading.[1]

Protein Analysis: It serves as a protein stain in techniques like sodium dodecyl sulfate-

polyacrylamide gel electrophoresis (SDS-PAGE) and isoelectric focusing (IEF).[3][6] Its

staining is reported to be linear over a wider range of protein concentrations compared to

other common stains like Brilliant Blue R.[6]

Cell Viability and Neurobiology: Research has indicated that Fast Green FCF can inhibit the

aggregation of α-synuclein and Aβ fibrils, suggesting potential neuroprotective effects.[4] It

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

http://dyeingworld1.blogspot.com/2011/12/dyes-and-color-index-ci-numbers.html
https://pharos.habitablefuture.org/chemicals/2257760
https://www.colorhexa.com/c10005
https://www.colorhexa.com/c10005
https://en.wikipedia.org/wiki/Colour_Index_International
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b576755?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


has also been studied for its role in modulating P2X4 receptors and its potential to alleviate

inflammatory pain.[4][7]

Fluorescence Microscopy: In combination with other stains like acridine orange, Fast Green

FCF has been shown to improve the visualization of the extracellular matrix in ex vivo

fluorescence confocal microscopy.[8][9]

Experimental Workflow Diagram
The following diagram illustrates a typical workflow for the spectrophotometric analysis of a dye

like Fast Green FCF.
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Workflow for Spectrophotometric Analysis

Sample Preparation

Spectrophotometric Measurement

Data Processing

Weigh Dye Powder

Prepare Stock Solution

Prepare Working Dilution

Calibrate Spectrophotometer (Blank)

Introduce Sample

Measure Sample Absorbance

Record Spectrum

Identify λmax

Analyze Data

Calculate Molar Absorptivity (Optional)

Click to download full resolution via product page
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Caption: A flowchart outlining the key steps in determining the spectral properties of a dye

using spectrophotometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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